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Compound of Interest

Compound Name: Eudragit L 30D

Cat. No.: B1584308

Technical Support Center: Eudragit L 30D-55
Film Coatings

This technical support center provides troubleshooting guidance and frequently asked
guestions to assist researchers, scientists, and drug development professionals in preventing
and resolving tackiness issues encountered during the film coating process with Eudragit L
30D-55.

Troubleshooting Guide: Tackiness in Eudragit L
30D-55 Films

This guide provides a systematic approach to diagnosing and resolving film tackiness.

Question: My Eudragit L 30D-55 coated tablets/pellets are sticking together. What are the
potential causes and how can | fix this?

Answer:

Tackiness in Eudragit L 30D-55 film coatings is a common issue that can arise from several
formulation and process-related factors. The primary cause is often related to the polymer's
glass transition temperature (Tg) being close to or below the processing or storage
temperature, leading to a soft and sticky film.
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Below is a step-by-step troubleshooting workflow to identify and address the root cause of
tackiness.

Troubleshooting Workflow for Eudragit L 30D-55 Tackiness

Start: Tacky Film Observed

Review Formulation

Plasticizer issue?

No plasticizer issue or

Evaluate Plasticizer need further improvement

N

Incorporate Anti-Tacking Agent

Y

Review Process Parameters

Process optimization needed?

Adjust Spray Rate & Atomization Pressure

!

Optimize Drying Conditions (Inlet/Outlet Temp.) Issue Resolved

Y

Consider Polymer Blending

Formulation modification needed? \Issue Resolved

Blend with Eudragit® NE 30 D

Resolved: Non-Tacky Film
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Caption: Troubleshooting workflow for addressing tackiness in Eudragit L 30D-55 film
coatings.

. Formulation Review:

Plasticizer Selection and Concentration: The type and amount of plasticizer are critical. While
plasticizers are necessary to reduce the film's minimum film-forming temperature (MFFT),
excessive amounts can lead to a soft and tacky film. Triethyl citrate (TEC) is a commonly
used plasticizer for Eudragit L 30D-55.

Anti-Tacking Agents: The absence or insufficient amount of an anti-tacking agent is a
frequent cause of tackiness. These agents create a physical barrier on the film surface,
reducing contact and adhesion.

. Process Parameter Optimization:

Inlet and Outlet Temperatures: Inadequate drying can leave residual moisture or solvent in
the film, contributing to tackiness. Ensure that the inlet and outlet temperatures are optimized
for efficient evaporation without causing damage to the product.

Spray Rate and Atomization Pressure: A high spray rate can lead to overwetting of the tablet
bed, increasing the likelihood of tackiness and agglomeration. Conversely, low atomization
pressure can result in larger droplets and uneven drying.

Frequently Asked Questions (FAQSs)
Q1: What are the most effective anti-tacking agents for Eudragit L 30D-55?

Al: Several anti-tacking agents have proven effective in reducing the tackiness of Eudragit L
30D-55 film coatings. Commonly used agents include:

o Talc: A widely used anti-tacking agent, typically used in concentrations ranging from 25% to
100% of the dry polymer weight.[1] However, high concentrations can lead to issues like
sedimentation in the spray lines.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1584308?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584308?utm_src=pdf-body
https://www.benchchem.com/product/b1584308?utm_src=pdf-body
https://www.benchchem.com/product/b1584308?utm_src=pdf-body
https://www.benchchem.com/product/b1584308?utm_src=pdf-body
https://www.benchchem.com/product/b1584308?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4245443/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4245443/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e Glyceryl Monostearate (GMS): Found to be superior to talc in some cases and can be
effective at lower concentrations.[1]

» Colloidal Silicon Dioxide (Aerosil®): Can be used as a glidant and anti-tacking agent.[1]
e Magnesium Stearate: Another option for reducing film tackiness.[1]

Blending polymers can also mitigate tackiness. For instance, blending Eudragit NE 30 D with
Eudragit L 30D-55 has been shown to produce a less tacky film coating.[2]

Q2: How does the concentration of plasticizer affect film tackiness?

A2: The concentration of the plasticizer directly influences the film's properties. A higher
concentration of plasticizer will further decrease the glass transition temperature (Tg) of the
polymer, making the film softer and more flexible. While this is desirable for film formation,
excessive plasticization can lower the Tg to a point where the film becomes tacky at ambient or
processing temperatures. It is crucial to find an optimal concentration that ensures good film
formation without inducing tackiness. For Eudragit L 30D-55, a common plasticizer is triethyl
citrate (TEC).

Q3: Can process conditions in the fluid bed coater contribute to tackiness?

A3: Yes, process parameters play a significant role. Over-wetting of the pellets or tablets during
the coating process is a major contributor to tackiness and agglomeration. This can be caused

by:
e High Spray Rate: Delivering too much coating solution at once.

e Low Inlet Air Temperature: Insufficient heat to evaporate the water from the coating
dispersion.

o Low Atomization Pressure: Resulting in larger droplets that do not dry as quickly.

Optimizing these parameters is essential to ensure that the coating is adequately dried as it is
applied.

Q4: Are there any alternative strategies to reduce tackiness besides using anti-tacking agents?
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A4: Yes, one effective strategy is to blend Eudragit L 30D-55 with another polymer. For
example, incorporating Eudragit® NE 30 D, which has a low glass transition temperature, can
result in a less tacky film and prevent agglomeration of pellets during coating and storage.[2]
This approach can also improve the long-term stability of the coated dosage form.[2]

Quantitative Data Summary

The following table summarizes typical concentrations of plasticizers and anti-tacking agents
used in Eudragit L 30D-55 formulations to mitigate tackiness.

Concentration (%

Component Type wiw of dry Reference
polymer)
Plasticizer Triethyl Citrate (TEC) 10 - 20% [3114]
Anti-tacking Agent Talc 25 - 100% [1]
] ) Glyceryl Monostearate
Anti-tacking Agent 5-30% [1]
(GMS)
) ) Colloidal Silicon ]
Anti-tacking Agent o Varies [1]
Dioxide

Ratio dependent (e.g.,
Polymer Blend Eudragit NE 30 D 5:1 with Eudragit L [2]
30D-55)

Experimental Protocols

Protocol 1: Evaluation of Film Tackiness by Peel Test
This method quantifies the force required to separate two layers of the film coating.
Methodology:

e Film Preparation: Cast the Eudragit L 30D-55 formulation (with and without anti-tacking
agents/plasticizer variations) onto a flat, non-stick surface (e.g., Teflon sheet) and allow it to
dry completely to form a free film.
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o Sample Preparation: Cut two identical strips of the cast film (e.g., 2 cm x 5 cm).
o Contact: Place the two film strips in contact with each other, coated side to coated side.

o Pressure Application: Apply a defined pressure (e.g., using a roller of a specific weight) for a
set duration to ensure intimate contact.

o Peel Test: Secure the ends of the film strips in the grips of a texture analyzer or a universal
testing machine.

o Measurement: Separate the strips at a constant speed (e.g., 10 mm/min) and record the
force required to peel them apart. A higher peel force indicates greater tackiness.

Protocol 2: Assessment of Tackiness in a Fluid Bed Coater

This protocol assesses the tendency of coated particles to agglomerate during the coating
process.

Methodology:

o Coating Process: Perform the coating trial in a laboratory-scale fluid bed coater with the
specified formulation and process parameters.

o Sampling: At regular intervals during the coating process, take samples of the coated
pellets/tablets.

 Visual Inspection: Visually inspect the samples for any signs of agglomeration or sticking.

» Sieve Analysis: After the coating process is complete, perform a sieve analysis on the final
product to quantify the percentage of agglomerates. An increase in the fraction of larger
particles indicates a higher degree of tackiness-induced agglomeration.

Visualization of Formulation Interactions

The interplay between formulation components is crucial in determining the final film properties.
The following diagram illustrates these relationships.
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Interactions of Formulation Components Affecting Tackiness

Plasticizer (e.g., TEC) Eudragit L 30D-55 Anti-Tacking Agent (e.g., Talc, GMS)

Increases Flexibility,
Decreases Tg

Reduces Surface Adhesion

Increases (at high conc.) Decreases

Film Properties

LE ESS
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Caption: Key formulation components and their influence on film tackiness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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